N-(3-chloro-2-methylphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H22ClN3O4S/c1-14-15(20)7-5-8-16(14)21-18(24)13-22-10-6-9-17(19(22)25)28(26,27)23-11-3-2-4-12-23/h5-10H,2-4,11-13H2,1H3,(H,21,24)
• InChI Key: RFQYQYZWHZPUQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCC3
• Molecular Formula: C19H22ClN3O4S
• Molecular Weight: 423.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H22ClN3O4S and its molecular weight is 423.91. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential

N-(3-chloro-2-methylphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide, due to its structural characteristics, might share similarities with compounds that have demonstrated significant pharmacological potential. For instance, 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) is a novel κ-opioid receptor antagonist with high affinity for human, rat, and mouse KOR, showing potential for treating depression and addiction disorders S. Grimwood et al., 2011.

Chemical Synthesis and Characterization

The compound falls into a category of chemicals that often undergo complex synthetic routes for their preparation. For example, compounds with similar functional groups and structural complexity have been synthesized to explore their potential in various applications, including medicinal chemistry and materials science. A study by E. Klimova et al. (2013) on the synthesis of polymeric coordination complexes of potassium ferrocenyl-(hexahydro)pyrimidoxides highlights the innovative approaches in synthesizing complex organic compounds E. Klimova et al., 2013.

Biological Activity

Explorations into the biological activity of similar compounds have yielded promising results in fields such as antibacterial and antifungal research. N. Patel and S. N. Agravat (2007) detailed the synthesis and microbial studies of new pyridine derivatives, providing insights into the antibacterial and antifungal activities of these compounds N. Patel, S. N. Agravat, 2007.

Enzyme Inhibition

Research into enzyme inhibition by compounds with similar structures has indicated potential therapeutic applications. For instance, synthesis and evaluation of compounds for their inhibition of enzymes like acetylcholinesterase and butyrylcholinesterase have been reported, highlighting the medicinal chemistry applications of such molecules H. Khalid et al., 2014.